5-Amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid
Overview
Description
The 5-aminopyrazole system, which includes “5-Amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid”, represents a significant heterocyclic template that has gained considerable interest because of its long history of use in the pharmaceutical and agrochemical industries .
Synthesis Analysis
The one-pot synthesis methodology has become the leading atom-economical approach for various chemical transformations in a single pot, without purifying intermediate compounds . In one study, the one-pot transformation of salicylaldehyde, malononitrile dimer, and 2-cyanoacetohydrazide in an ethanol/pyridine mixture was investigated to provide a related compound in good yield .
Molecular Structure Analysis
The structure of the related compound was confirmed by means of elemental analysis, mass-, nuclear magnetic resonance, and infrared spectroscopy .
Chemical Reactions Analysis
The one-pot synthesis methodology allows you to separate in time and space the reagents that can enter into unwanted reactions and form by-products . It has also been regarded as green chemistry or an eco-friendly approach .
Scientific Research Applications
Herbicidal Potential
Finally, the herbicidal potential of pyrazole compounds is an application in agricultural research. These substances could be used to develop new herbicides that target specific weeds without harming crops.
Each of these fields offers unique applications for 5-Amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid and related compounds, and they represent just a fraction of the possible research avenues available .
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various biological targets, contributing to their diverse range of activities .
Mode of Action
It’s worth noting that the 5-aminopyrazole system, which is a significant part of this compound, has gained considerable interest due to its long history of use in the pharmaceutical and agrochemical industries .
Result of Action
Compounds with similar structures have shown a wide range of biological activities .
Future Directions
The 5-aminopyrazole system, including “5-Amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid”, continues to be a significant area of research due to its versatile biological profiles and other different applications . Future research may continue to explore its potential uses in the pharmaceutical and agrochemical industries.
properties
IUPAC Name |
3-amino-5-oxo-1,2-dihydropyrazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O3/c5-2-1(4(9)10)3(8)7-6-2/h(H,9,10)(H4,5,6,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUQFAQHENFQMTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(NNC1=O)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00651273 |
Source
|
| Record name | 5-Amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00651273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid | |
CAS RN |
412301-20-3 |
Source
|
| Record name | 5-Amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00651273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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